Cas no 478032-40-5 (1H-Imidazole,1-[(4-ethylphenyl)methoxy]-(9CI))

1H-Imidazole,1-[(4-ethylphenyl)methoxy]-(9CI) structure
478032-40-5 structure
Product Name:1H-Imidazole,1-[(4-ethylphenyl)methoxy]-(9CI)
CAS No:478032-40-5
MF:C12H14N2O
MW:202.252362728119
CID:1017145
PubChem ID:3676922
Update Time:2025-04-20

1H-Imidazole,1-[(4-ethylphenyl)methoxy]-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole,1-[(4-ethylphenyl)methoxy]-(9CI)
    • 1-((4-Ethylbenzyl)oxy)-1H-imidazole
    • AKOS005088857
    • 3P-018
    • 1-[(4-ethylbenzyl)oxy]-1H-imidazole
    • 1-[(4-ethylphenyl)methoxy]-1H-imidazole
    • 478032-40-5
    • 1-[(4-ethylphenyl)methoxy]imidazole
    • Inchi: 1S/C12H14N2O/c1-2-11-3-5-12(6-4-11)9-15-14-8-7-13-10-14/h3-8,10H,2,9H2,1H3
    • InChI Key: ASTSLOZVPYDJFM-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC(=CC=1)CC)N1C=NC=C1

Computed Properties

  • Exact Mass: 202.111
  • Monoisotopic Mass: 202.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 27Ų
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